Cas no 941913-63-9 (N-5-(3,4-dimethylphenyl)-1,3,4-oxadiazol-2-yl-4-(propane-2-sulfonyl)benzamide)

• Product Name: N-5-(3,4-dimethylphenyl)-1,3,4-oxadiazol-2-yl-4-(propane-2-sulfonyl)benzamide
• CAS No: 941913-63-9
• MF: C₂₀H₂₁N₃O₄S
• MW: 399.463443517685
• CID: 5500303
• PubChem ID: 18587198
• Update Time: 2025-06-15

N-5-(3,4-dimethylphenyl)-1,3,4-oxadiazol-2-yl-4-(propane-2-sulfonyl)benzamide Chemical and Physical Properties

Names and Identifiers

• N-(5-(3,4-dimethylphenyl)-1,3,4-oxadiazol-2-yl)-4-(isopropylsulfonyl)benzamide
• 941913-63-9
• F2831-0990
• AKOS024471371
• N-[5-(3,4-dimethylphenyl)-1,3,4-oxadiazol-2-yl]-4-propan-2-ylsulfonylbenzamide
• VU0501955-1
• N-[5-(3,4-dimethylphenyl)-1,3,4-oxadiazol-2-yl]-4-(propane-2-sulfonyl)benzamide
• N-5-(3,4-dimethylphenyl)-1,3,4-oxadiazol-2-yl-4-(propane-2-sulfonyl)benzamide

• Inchi： 1S/C20H21N3O4S/c1-12(2)28(25,26)17-9-7-15(8-10-17)18(24)21-20-23-22-19(27-20)16-6-5-13(3)14(4)11-16/h5-12H,1-4H3,(H,21,23,24)
• InChI Key： CEDZBGVRDSVZPV-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C(NC2=NN=C(C3C=CC(C)=C(C)C=3)O2)=O)=CC=1)(C(C)C)(=O)=O

Computed Properties

• Exact Mass: 399.12527733g/mol
• Monoisotopic Mass: 399.12527733g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 28
• Rotatable Bond Count: 5
• Complexity: 640
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 111Ų

Additional information on N-5-(3,4-dimethylphenyl)-1,3,4-oxadiazol-2-yl-4-(propane-2-sulfonyl)benzamide

Introduction to N-5-(3,4-dimethylphenyl)-1,3,4-oxadiazol-2-yl-4-(propane-2-sulfonyl)benzamide (CAS No. 941913-63-9)

N-5-(3,4-dimethylphenyl)-1,3,4-oxadiazol-2-yl-4-(propane-2-sulfonyl)benzamide is a highly specialized chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 941913-63-9, belongs to a class of molecules that exhibit promising biological activities. The intricate structure of this compound, featuring a N-5-(3,4-dimethylphenyl) substituent and a 1,3,4-oxadiazol core, combined with a 4-(propane-2-sulfonyl)benzamide moiety, makes it a subject of intense study for its potential therapeutic applications.

The< strong>N-5-(3,4-dimethylphenyl) group contributes to the compound's overall lipophilicity and binding affinity to biological targets. This feature is particularly crucial in drug design, as it can enhance the compound's ability to interact with specific enzymes or receptors. The presence of the 1,3,4-oxadiazol ring system adds another layer of complexity, providing stability and unique electronic properties that can influence the compound's reactivity and biological activity. Furthermore, the 4-(propane-2-sulfonyl)benzamide moiety introduces a polar sulfonamide group, which is known for its role in modulating biological pathways and enhancing drug solubility.

In recent years, there has been growing interest in the development of novel compounds that target inflammation and immune response pathways. The structure of N-5-(3,4-dimethylphenyl)-1,3,4-oxadiazol-2-yl-4-(propane-2-sulfonyl)benzamide aligns well with this trend. Studies have shown that molecules containing the 1,3,4-oxadiazol core can exhibit anti-inflammatory properties by inhibiting key enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX). Additionally, the sulfonamide group in the 4-(propane-2-sulfonyl)benzamide moiety has been identified as a crucial pharmacophore for modulating immune responses.

The< strong>N-5-(3,4-dimethylphenyl) substituent further enhances the compound's potential by contributing to its binding affinity for biological targets. This group can interact with hydrophobic pockets in proteins, thereby stabilizing the compound's binding interaction. Such interactions are essential for developing drugs that can effectively modulate biological processes at the molecular level. The combination of these structural features makes N-5-(3,4-dimethylphenyl)-1,3,4-oxadiazol-2-yl-4-(propane-2-sulfonyl)benzamide a promising candidate for further investigation in drug discovery.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of compounds with high accuracy before conducting expensive experimental trials. Molecular docking studies have been particularly useful in understanding how N-5-(3,4-dimethylphenyl)-1,3,4-oxadiazol-2-yl-4-(propane-2-sulfonyl)benzamide interacts with target proteins. These studies have revealed that the compound can bind to various inflammatory mediators and enzymes involved in immune responses. This information has guided researchers in optimizing the compound's structure to enhance its therapeutic efficacy.

In addition to its potential anti-inflammatory properties, N-5-(3,4-dimethylphenyl)-1,3,4-oxadiazol-2-y4-(trpane
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